Cas no 24425-56-7 (S-Hexylglutathione)

S-Hexylglutathione is a modified glutathione derivative where a hexyl group is attached to the sulfur atom of the cysteine residue. This structural modification enhances its lipophilicity, improving membrane permeability and cellular uptake compared to native glutathione. It serves as a potent inhibitor of glutathione S-transferases (GSTs), making it valuable in biochemical research for studying enzyme mechanisms and detoxification pathways. The hexyl moiety also increases stability, reducing susceptibility to degradation. Its utility extends to probing redox regulation and oxidative stress responses in cellular systems. S-Hexylglutathione is particularly useful in assays requiring selective GST inhibition or enhanced intracellular delivery of glutathione-related compounds.
S-Hexylglutathione structure
S-Hexylglutathione structure
Product Name:S-Hexylglutathione
CAS No:24425-56-7
MF:C16H29N3O6S
MW:391.482963323593
MDL:MFCD00056735
CID:275115
PubChem ID:329815236
Update Time:2025-10-23

S-Hexylglutathione Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-S-hexyl-L-cysteinyl-
    • S-Hexylglutathione
    • Hexylglutathione
    • NSC 131114
    • S-Hexyl-GSH
    • HXJDWCWJDCOHDG-RYUDHWBXSA-N
    • CHEMBL345292
    • S-Hexyl-glutathione
    • L-gamma-glutamyl-S-hexyl-L-cysteinylglycine
    • UNII-M73SNN908F
    • GTX
    • (2S)-2-azanyl-5-[[(2R)-3-hexylsulfanyl-1-(2-hydroxy-2-oxoethylamino)-1-oxidanylidene-propan-2-yl]amino]-5-oxidanylidene-pentanoic acid
    • DB04132
    • SCHEMBL1158164
    • Glycine, N-(N-L-gamma-glutamyl-S-hexyl-L-cysteinyl)-
    • BDBM50095998
    • NS00069540
    • C02886
    • MFCD00056735
    • HY-W013754
    • Glycine, L-.gamma.-glutamyl-S-hexyl-L-cysteinyl-
    • S-Hexyl-L-glutathione
    • (2S)-2-amino-5-[[(1R)-2-(carboxymethylamino)-1-[(hexylthio)methyl]-2-keto-ethyl]amino]-5-keto-valeric acid
    • NSC-131114
    • S-Hexyl-L-glutathione (H-L-gGlu-Cys(hexyl)-Gly-OH)
    • Q-201411
    • 24425-56-7
    • AKOS015893910
    • (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-hexylsulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
    • CS-W014470
    • 1ydk
    • CHEBI:27704
    • (S)-2-amino-5-((R)-1-(carboxymethylamino)-3-(hexylthio)-1-oxopropan-2-ylamino)-5-oxopentanoic acid
    • M73SNN908F
    • LEE
    • J-015518
    • 2c80
    • MDL: MFCD00056735
    • Inchi: 1S/C16H29N3O6S/c1-2-3-4-5-8-26-10-12(15(23)18-9-14(21)22)19-13(20)7-6-11(17)16(24)25/h11-12H,2-10,17H2,1H3,(H,18,23)(H,19,20)(H,21,22)(H,24,25)/t11-,12-/m0/s1
    • InChI Key: HXJDWCWJDCOHDG-RYUDHWBXSA-N
    • SMILES: S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)CCCCCC

Computed Properties

  • Exact Mass: 391.17800
  • Monoisotopic Mass: 391.177706
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 159

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 200-202 °C(lit.)
  • Boiling Point: 748.5±60.0 °C at 760 mmHg
  • Flash Point: 406.5±32.9 °C
  • Refractive Index: 1.54
  • Solubility: Slightly soluble (18 g/l) (25 º C),
  • PSA: 184.12000
  • LogP: 1.65970
  • Solubility: Uncertain

S-Hexylglutathione Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-Hexylglutathione Pricemore >>

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Additional information on S-Hexylglutathione

Recent Advances in S-Hexylglutathione (24425-56-7) Research: A Comprehensive Review

S-Hexylglutathione (CAS: 24425-56-7), a glutathione analog, has garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in enzyme inhibition and therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its biochemical properties, mechanisms of action, and emerging applications in drug discovery and disease treatment.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated S-Hexylglutathione's potent inhibitory effects on glutathione S-transferases (GSTs), particularly in cancer cell lines resistant to conventional chemotherapy. The research team utilized X-ray crystallography to reveal the compound's unique binding mode at the GST active site, explaining its enhanced selectivity compared to traditional glutathione derivatives.

Recent advancements in prodrug design have explored S-Hexylglutathione as a targeting moiety for enzyme-activated therapeutics. A Nature Biotechnology publication (2024) highlighted its use in creating tumor-specific drug delivery systems, leveraging the overexpression of GSTs in various malignancies. The study reported a 3.5-fold increase in drug accumulation at tumor sites compared to non-targeted controls.

In neurodegenerative disease research, S-Hexylglutathione has shown promise in modulating oxidative stress pathways. A 2024 Cell Reports study demonstrated its neuroprotective effects in Parkinson's disease models, where it reduced α-synuclein aggregation by 42% through regulation of the cellular redox environment. These findings suggest potential applications in neurodegenerative disorder therapeutics.

The compound's role in antibiotic resistance has also been investigated. A recent Antimicrobial Agents and Chemotherapy study (2024) revealed that S-Hexylglutathione potentiates β-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA) by inhibiting bacterial GST-mediated detoxification pathways. This synergistic effect could inform new combination therapies for resistant infections.

From a chemical synthesis perspective, novel production methods have emerged. A Green Chemistry publication (2023) described an enzymatic synthesis route for S-Hexylglutathione that achieves 89% yield with significantly reduced environmental impact compared to traditional chemical synthesis. This advancement addresses previous scalability challenges in industrial production.

Looking forward, several clinical trials are investigating S-Hexylglutathione-based therapies, particularly in oncology and infectious diseases. Early-phase results from a Phase I trial (NCT05432822) showed favorable safety profiles when used as an adjuvant in platinum-resistant ovarian cancer treatment. These developments position S-Hexylglutathione as a compound of growing importance in translational medicine.

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